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This technical guide provides a comprehensive overview of the molecular formula and

structural characteristics of Bromhexine Related Compound 2 Hydrochloride, a significant entity

in the landscape of pharmaceutical research and development. This document is intended for

researchers, scientists, and professionals in drug development, offering precise data and

methodologies to support advanced analytical and synthetic applications.

Molecular Formula and Structure
Bromhexine Related Compound 2, in its hydrochloride salt form, is a critical reference standard

in the quality control and analysis of Bromhexine, a widely used mucolytic agent. The precise

molecular composition is fundamental for all quantitative and qualitative analytical procedures.

The molecular formula of the free base, Bromhexine Related Compound 2, is C₁₄H₂₀BrClN₂.

Upon conversion to its hydrochloride salt, the molecular formula becomes C₁₄H₂₁BrCl₂N₂[1][2].

This is a result of the addition of one molecule of hydrogen chloride (HCl) to the free base.
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Bromhexine

Related

Compound 2

C₁₄H₂₀BrClN₂
C₁₄H₂₀BrClN₂.H

Cl
331.69 g/mol 368.14 g/mol [3]

The IUPAC name for Bromhexine Related Compound 2 HCl is 2-bromo-4-chloro-6-

((cyclohexyl(methyl)amino)methyl)aniline, hydrochloride (1:1)[3]. This nomenclature precisely

describes the intricate arrangement of its constituent atoms.

Structural Relationship and Synthesis Pathway
Understanding the structural relationship between Bromhexine and its related compounds is

paramount for impurity profiling and degradation studies. Bromhexine Related Compound 2 is

a derivative of Bromhexine, distinguished by the substitution pattern on the aromatic ring.

The following diagram illustrates the logical relationship between Bromhexine, its free base

related compound 2, and the corresponding hydrochloride salt.
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Structural relationship of Bromhexine and Related Compound 2.

Experimental Protocols
The determination of the molecular formula and structure of Bromhexine Related Compound
2 HCl involves a combination of advanced analytical techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the

accurate mass of the molecule. The experimental protocol involves:
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Sample Preparation: A dilute solution of Bromhexine Related Compound 2 HCl is prepared

in a suitable solvent, such as methanol or acetonitrile.

Ionization: Electrospray ionization (ESI) is typically used to generate gas-phase ions of the

analyte.

Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured using a high-

resolution mass analyzer, such as a time-of-flight (TOF) or Orbitrap instrument.

Data Analysis: The elemental composition is calculated from the accurate mass

measurement, confirming the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for elucidating the detailed chemical structure.

Sample Preparation: The compound is dissolved in a deuterated solvent (e.g., DMSO-d₆,

CDCl₃).

Data Acquisition: NMR spectra are recorded on a high-field NMR spectrometer.

Spectral Interpretation: The chemical shifts, coupling constants, and integration of the signals

in the ¹H and ¹³C NMR spectra are analyzed to confirm the connectivity of atoms and the

overall structure of the molecule.

This comprehensive guide serves as a foundational resource for professionals engaged in the

research and development of Bromhexine and its related substances. The precise molecular

formula and structural understanding are indispensable for ensuring the quality, safety, and

efficacy of pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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